Cas no 7511-19-5 ( )

• Product Name: &nbsp
• CAS No: 7511-19-5
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• CID: 981437
• PubChem ID: 347344
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzoylpiperidin-2-yl)-N-methylacetamide
• NSC405980
• DTXSID50324187
• 7511-19-5
• NSC-405980
•  

• Inchi： 1S/C15H20N2O2/c1-16-14(18)11-13-9-5-6-10-17(13)15(19)12-7-3-2-4-8-12/h2-4,7-8,13H,5-6,9-11H2,1H3,(H,16,18)
• InChI Key： NQDQWPAOQYFQPA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1CCCCC1CC(NC)=O

Computed Properties

• Exact Mass: 260.1526
• Monoisotopic Mass: 260.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41